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Compound of Interest

Compound Name: OMDM-2

Cat. No.: B1662586 Get Quote

Application Notes and Protocols for OMDM-2
Compound
For Researchers, Scientists, and Drug Development Professionals

Introduction
OMDM-2, with the chemical name (9Z)-N-[1-((R)-4-Hydroxbenzyl)-2-hydroxyethyl]-9-

octadecenamide, is a potent and metabolically stable inhibitor of anandamide (AEA) cellular

uptake[1]. As a key modulator of the endocannabinoid system, OMDM-2 serves as a valuable

research tool for investigating the roles of endocannabinoids in various physiological and

pathological processes. These application notes provide best practices for the handling,

storage, and use of OMDM-2 in a research setting.

Physicochemical and Biological Properties
OMDM-2 is characterized by its specific inhibitory action on the anandamide membrane

transporter (AMT), leading to an increase in synaptic levels of the endogenous cannabinoid,

anandamide. This modulation of the endocannabinoid system makes it a subject of interest in

neuropharmacology and drug development.

Table 1: Physicochemical and Pharmacological Properties of OMDM-2
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Property Value Reference

Chemical Name

(9Z)-N-[1-((R)-4-

Hydroxbenzyl)-2-

hydroxyethyl]-9-

octadecenamide

[1]

Purity ≥99% [1]

Solubility
Soluble to 10 mM in ethanol

and DMSO
[1]

Storage Temperature +4°C [1]

Mechanism of Action
Inhibitor of anandamide

cellular uptake

Ki for Anandamide Uptake 3 µM

Affinity for CB1 Receptors (Ki) 5.1 µM

Affinity for CB2 Receptors (Ki) > 10 µM

Affinity for VR1 Receptors

(EC50)
10 µM

Activity against FAAH (Ki) > 50 µM

Safety, Handling, and Storage Protocols
Proper handling and storage of OMDM-2 are critical to ensure its stability and to minimize risks

to laboratory personnel.

Safety Precautions
OMDM-2 is harmful if swallowed or inhaled and may cause damage to organs through

prolonged or repeated exposure. Standard laboratory safety practices should be strictly

followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves (impervious gloves are recommended; avoid natural
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rubber).

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Storage Conditions
To maintain the integrity and stability of OMDM-2, adhere to the following storage guidelines:

Solid Compound: Store the solid compound at +4°C in a tightly sealed container in a dry and

cool place, protected from direct sunlight.

Stock Solutions: Prepare stock solutions in appropriate solvents like ethanol or DMSO.

Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Store stock solutions

at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6

months).

Protocol for Preparation of Stock Solution (10 mM in
DMSO)

Pre-weighing: Allow the vial of OMDM-2 to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Accurately weigh the desired amount of OMDM-2 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a 10 mM

concentration.

Dissolution: Gently vortex or sonicate the solution until the compound is completely

dissolved.

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use vials. Store at -80°C.
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Experimental Protocols
The following are generalized protocols for using OMDM-2 in experimental settings. These

should be optimized based on the specific cell line, animal model, and experimental design.

In Vitro Cell-Based Assay Protocol
This protocol outlines a general procedure for treating cultured cells with OMDM-2 to assess its

biological activity.

Cell Culture: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

OMDM-2 stock solution. Prepare a series of dilutions in serum-free culture medium to

achieve the desired final concentrations. Ensure the final DMSO concentration is below 0.5%

to avoid solvent toxicity.

Cell Treatment: Remove the culture medium from the cells and replace it with the medium

containing the various concentrations of OMDM-2. Include a vehicle control (medium with

the same concentration of DMSO).

Incubation: Incubate the cells for the desired period (e.g., 1-24 hours) under standard culture

conditions.

Endpoint Analysis: Following incubation, perform the desired endpoint analysis, such as

measuring changes in intracellular anandamide levels, assessing downstream signaling

pathway activation, or evaluating cellular responses like proliferation or apoptosis.

In Vivo Administration Protocol (Rodent Model)
This protocol provides a general guideline for the systemic administration of OMDM-2 to

rodents. All animal procedures must be approved by the institutional animal care and use

committee (IACUC).

Formulation Preparation: Prepare the OMDM-2 formulation for injection. A common vehicle

for in vivo administration of hydrophobic compounds is a mixture of ethanol, Emulphor, and

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1662586?utm_src=pdf-body
https://www.benchchem.com/product/b1662586?utm_src=pdf-body
https://www.benchchem.com/product/b1662586?utm_src=pdf-body
https://www.benchchem.com/product/b1662586?utm_src=pdf-body
https://www.benchchem.com/product/b1662586?utm_src=pdf-body
https://www.benchchem.com/product/b1662586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


saline. The final concentration should be calculated based on the desired dosage and the

animal's body weight.

Animal Handling: Acclimate the animals to the experimental conditions to minimize stress.

Administration: Administer the OMDM-2 solution via the desired route (e.g., intraperitoneal,

intravenous, or subcutaneous injection). Administer the vehicle solution to the control group.

Behavioral or Physiological Monitoring: Observe the animals for the desired behavioral or

physiological changes at specific time points post-administration.

Tissue Collection: At the end of the experiment, euthanize the animals and collect tissues for

further analysis (e.g., measurement of endocannabinoid levels, protein expression, or

histological examination).

Visualizing Mechanisms and Workflows
Signaling Pathway of OMDM-2
OMDM-2 inhibits the anandamide membrane transporter (AMT), leading to an accumulation of

anandamide in the synaptic cleft. This elevated anandamide then activates presynaptic CB1

receptors, which are G-protein coupled receptors. Activation of CB1 receptors leads to the

inhibition of adenylyl cyclase, reducing cAMP levels, and the activation of the mitogen-activated

protein kinase (MAPK) pathway.
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Caption: Mechanism of OMDM-2 action in the endocannabinoid signaling pathway.

Experimental Workflow for In Vitro Studies
The following diagram illustrates a typical workflow for investigating the effects of OMDM-2 in a

cell-based assay.
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Caption: General experimental workflow for in vitro studies with OMDM-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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